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Compound of Interest

Compound Name: Tris(dimethylamino)chlorosilane

Cat. No.: B079415

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(dimethylamino)chlorosilane, with the chemical formula CISi(N(CHs)2)s, is a versatile
silylating agent employed in organic synthesis for the protection of various functional groups.
Its reactivity is primarily centered around the silicon-chlorine bond, which readily reacts with
nucleophiles such as alcohols and amines. The resulting tris(dimethylamino)silyl group serves
as a protective moiety, masking the reactive nature of the original functional group during
subsequent synthetic transformations. This application note provides an overview of its use,
detailed experimental protocols, and a summary of its reactivity.

Mechanism of Silylation

The fundamental mechanism of silylation with tris(dimethylamino)chlorosilane involves the
nucleophilic attack of a heteroatom (typically oxygen from a hydroxyl group or nitrogen from an
amine) on the electrophilic silicon atom. This process is facilitated by the presence of a base,
which serves to deprotonate the substrate and neutralize the hydrochloric acid byproduct. The
reaction proceeds via a substitution pathway, leading to the formation of a stable silyl ether or
silylamine and a hydrochloride salt of the base.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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